Sodium 3-acetyl-6-methyl-2,4-dioxo-3,4-dihydro-2H-pyran-3-ide
Sodium 3-acetyl-6-methyl-2,4-dioxo-3,4-dihydro-2H-pyran-3-ide
Sodium dehydroacetate is a white powder. Used as a fungicide, plasticizer, toothpaste, preservative in food.
Brand Name:
Vulcanchem
CAS No.:
4418-26-2
VCID:
VC0058080
InChI:
InChI=1S/C8H8O4.Na/c1-4-3-6(10)7(5(2)9)8(11)12-4;/h3,9H,1-2H3;/q;+1/p-1/b7-5+;
SMILES:
CC1=CC(=O)C(=C(C)[O-])C(=O)O1.[Na+]
Molecular Formula:
C₈H₇NaO₄
Molecular Weight:
190.13 g/mol
Sodium 3-acetyl-6-methyl-2,4-dioxo-3,4-dihydro-2H-pyran-3-ide
CAS No.: 4418-26-2
Reference Standards
VCID: VC0058080
Molecular Formula: C₈H₇NaO₄
Molecular Weight: 190.13 g/mol
| CAS No. | 4418-26-2 |
|---|---|
| Product Name | Sodium 3-acetyl-6-methyl-2,4-dioxo-3,4-dihydro-2H-pyran-3-ide |
| Molecular Formula | C₈H₇NaO₄ |
| Molecular Weight | 190.13 g/mol |
| IUPAC Name | sodium;(1E)-1-(6-methyl-2,4-dioxopyran-3-ylidene)ethanolate |
| Standard InChI | InChI=1S/C8H8O4.Na/c1-4-3-6(10)7(5(2)9)8(11)12-4;/h3,9H,1-2H3;/q;+1/p-1/b7-5+; |
| Standard InChIKey | DSOWAKKSGYUMTF-GZOLSCHFSA-M |
| Isomeric SMILES | CC1=CC(=O)/C(=C(/C)\[O-])/C(=O)O1.[Na+] |
| SMILES | CC1=CC(=O)C(=C(C)[O-])C(=O)O1.[Na+] |
| Canonical SMILES | CC1=CC(=O)C(=C(C)[O-])C(=O)O1.[Na+] |
| Physical Description | Sodium dehydroacetate is a white powder. Used as a fungicide, plasticizer, toothpaste, preservative in food. |
| Description | Sodium dehydroacetate is a white powder. Used as a fungicide, plasticizer, toothpaste, preservative in food. |
| Solubility | Soluble (NTP, 1992) |
| Synonyms | dehydroacetic acid dehydroacetic acid ion (1-) dehydroacetic acid, potassium ion (1-) dehydroacetic acid, sodium ion (1-) dehydroacetic acid, sodium monohydrate ion (1-) dehydroacetic acid, zinc ion (1-) DHA-S DHAS dihydroxyacetone sulfate sodium dehydroacetate |
| PubChem Compound | 23675081 |
| Last Modified | Dec 23 2021 |
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